
Personal protective equipment for handling 2-
Bromo-3-hydroxybenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-3-hydroxybenzonitrile

Cat. No.: B1289251 Get Quote

Essential Safety and Handling Guide for 2-Bromo-3-
hydroxybenzonitrile
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling 2-Bromo-3-hydroxybenzonitrile. Adherence to

these procedures is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of the key properties of 2-Bromo-3-hydroxybenzonitrile is provided below.

Property Value Source

Molecular Formula C₇H₄BrNO [1][2]

Molecular Weight 198.02 g/mol [1][2]

CAS Number 693232-06-3 [1][2]

Appearance Solid [3]

Storage Temperature 4°C [1]

Hazard Identification and GHS Classification
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2-Bromo-3-hydroxybenzonitrile is classified as a hazardous substance. The primary hazards

are summarized below.

Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
Warning

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
Warning

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
Warning

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Warning

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
Warning

Source:[2][3][4][5][6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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PPE Category Item Specification Source

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles compliant

with OSHA's 29 CFR

1910.133 or European

Standard EN166

should be worn.[5]

[5][7]

Hand Protection
Chemical-Resistant

Gloves

Nitrile gloves are

suitable for incidental

contact. For prolonged

handling, neoprene or

other resistant

materials are

recommended.[7]

[7][8][9]

Body Protection Laboratory Coat

A flame-resistant lab

coat that can be

removed quickly is

required.[7]

[7]

Respiratory Protection Respirator

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator should be

used if ventilation is

inadequate or if there

is a risk of inhalation.

[5][7]

[5][7]

Operational and Disposal Plans
A strict operational protocol is essential to minimize exposure risks and ensure a safe

laboratory environment.
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Always handle 2-Bromo-3-hydroxybenzonitrile in a well-ventilated area. A laboratory

chemical fume hood is required for all procedures involving this compound to minimize the

inhalation of dust or vapors.[7][8] Ensure that an eyewash station and a safety shower are

readily accessible before starting any work.[7][10]

Step-by-Step Handling Protocol
Preparation: Before handling, inspect all PPE for integrity and wear it correctly.[7] Ensure

that spill cleanup materials are readily available.[10]

Handling: Avoid direct contact with skin, eyes, and clothing.[5][11] Prevent the formation of

dust and aerosols.[11][12] Do not eat, drink, or smoke in the handling area.[8][11]

Weighing: If weighing the solid, perform this task within a fume hood or a ventilated balance

enclosure to prevent dust inhalation.[10]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling.[5][8][10]

First Aid Measures
Immediate and appropriate action is critical in the event of exposure.
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Exposure Route First Aid Procedure Source

Inhalation

Move the exposed person to

fresh air at once.[13] If

breathing has stopped,

perform artificial respiration.[5]

[13] If breathing is difficult,

trained personnel may

administer oxygen.[13] Call a

POISON CENTER or doctor

immediately.[5][8]

[5][8][13]

Skin Contact

Immediately remove all

contaminated clothing.[4][8]

Flush the contaminated skin

with plenty of soap and water

for at least 15 minutes.[5][13] If

skin irritation persists, seek

medical attention.[5][13]

[4][5][8][13]

Eye Contact

Immediately wash the eyes

with large amounts of water for

at least 15 minutes,

occasionally lifting the lower

and upper eyelids.[5][13]

Remove contact lenses if

present and easy to do.[5][6]

Get medical attention

immediately.[5][13]

[5][6][13]

Ingestion

If swallowed, rinse the mouth

with water.[8] Immediately call

a POISON CENTER or doctor.

[8][13]

[8][13]

Spill Response
In the event of a chemical spill, alert personnel in the immediate area. For minor spills, small

quantities can be treated with sodium thiosulfate before being absorbed with an inert material.
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[14] Carefully collect the absorbed material into a labeled hazardous waste container.[14]

Disposal Plan
Proper disposal of 2-Bromo-3-hydroxybenzonitrile and associated waste is crucial to prevent

environmental contamination.[14]

Chemical Waste: All waste containing 2-Bromo-3-hydroxybenzonitrile must be treated as

hazardous waste.[10][14] It should be collected in a dedicated container labeled

"Halogenated Organic Waste."[14] Do not mix with non-halogenated organic waste.[14]

Contaminated Materials: Any lab supplies, such as gloves, filter paper, and silica gel, that

come into contact with the compound must be collected in a designated solid hazardous

waste container.[14]

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[4][5][8] Incineration at a licensed

hazardous waste facility equipped with appropriate emission controls is a suitable disposal

method for bromine-containing waste.[15]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-3-hydroxybenzonitrile.
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Preparation Phase

Handling Phase

Post-Handling & Disposal

Emergency Procedures

Gather Materials:
- 2-Bromo-3-hydroxybenzonitrile

- PPE (Gloves, Goggles, Lab Coat)
- Spill Kit

Verify Engineering Controls:
- Fume Hood Operational

- Eyewash/Safety Shower Accessible

Chemical Handling:
- Work within Fume Hood
- Avoid Dust Generation

- Avoid Contact (Skin, Eyes)

Proceed if Safe

Experimental Procedure:
- Perform Synthesis/Analysis

Decontamination:
- Clean Work Area

- Wash Hands Thoroughly

Waste Segregation

Liquid Waste:
- Collect in 'Halogenated
Organic Waste' Container

Solid Waste:
- Contaminated PPE, Glassware

- Collect in Labeled Solid
Waste Container

Final Disposal:
- Arrange for Pickup by

Certified Hazardous Waste Vendor

Spill Occurs

Spill Response:
- Alert Others
- Use Spill Kit

Exposure Occurs

First Aid:
- Follow Protocol (Inhalation, Skin,

Eyes, Ingestion)
- Seek Medical Attention

After stabilization

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Bromo-3-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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